Cas no 2034497-06-6 (2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide)

• Product Name: 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide
• CAS No: 2034497-06-6
• MF: C₁₆H₂₃N₅O₃
• MW: 333.3855
• CID: 5351055
• Update Time: 2025-06-08

2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• CRCMEFSQLYXLOQ-JOCQHMNTSA-N
• N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)-2-oxoimidazolidine-1-carboxamide
• N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]-2-oxoimidazolidine-1-carboxamide
• 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide

• Inchi： 1S/C16H23N5O3/c1-10-9-11(2)19-14(18-10)24-13-5-3-12(4-6-13)20-16(23)21-8-7-17-15(21)22/h9,12-13H,3-8H2,1-2H3,(H,17,22)(H,20,23)
• InChI Key： CRCMEFSQLYXLOQ-UHFFFAOYSA-N
• SMILES： O(C1=NC(C([H])([H])[H])=C([H])C(C([H])([H])[H])=N1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(N1C(N([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 1.4
• Topological Polar Surface Area: 96.4

Additional information on 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide

Introduction to 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide (CAS No. 2034497-06-6)

2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide (CAS No. 2034497-06-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazolidine derivatives and has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide is characterized by a central imidazolidine ring with a ketone group at the 2-position and an amide linkage to a cyclohexyl moiety substituted with a 4,6-dimethylpyrimidine moiety. This unique structural arrangement confers the compound with specific biological activities that are of interest in various therapeutic areas.

Recent research has focused on the potential of 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide as an inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways involved in various diseases, including cancer and inflammatory disorders. The selective inhibition of these kinases by 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide suggests its potential as a lead compound for the development of novel therapeutic agents.

In addition to its kinase inhibitory properties, 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases. The mechanism of action is believed to involve the modulation of pro-inflammatory cytokines and the inhibition of nuclear factor-kappa B (NF-kB) activation, which plays a central role in the inflammatory response.

The pharmacokinetic properties of 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]imidazolidine-1-carboxamide have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical safety assessments, which is a crucial factor for its potential clinical application.

The therapeutic potential of 2-oxo-N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-y l)oxy]cyclohexyl]imidazolidine - 1 - carboxamide extends beyond its kinase inhibitory and anti-inflammatory properties. Recent studies have explored its potential as an antiviral agent against various viral infections. Preliminary data suggest that this compound can inhibit viral replication by interfering with key viral enzymes or host cell factors required for viral entry and replication. This broad-spectrum antiviral activity makes it an attractive candidate for further investigation in the context of emerging viral threats.

In conclusion, 2 - oxo - N - [( 1 r , 4 r ) - 4 - [( 4 , 6 - dimethylpyrimidin - 2 - yl ) oxy ] cyclohexyl ] imidazolidine - 1 - carboxamide (CAS No. 2034497 - 06 - 6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research aims to elucidate its full spectrum of biological activities and optimize its properties for clinical use.